Cas no 1480722-75-5 (Ethyl 2-amino-5-methyl-3-nitrobenzoate)

• Product Name: Ethyl 2-amino-5-methyl-3-nitrobenzoate
• CAS No: 1480722-75-5
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 5824162
• PubChem ID: 78924594
• Update Time: 2025-05-19

Ethyl 2-amino-5-methyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• AKOS017340767
• 1480722-75-5
• EN300-6511126
• ethyl 2-amino-5-methyl-3-nitrobenzoate
• Ethyl 2-amino-5-methyl-3-nitrobenzoate

• Inchi： 1S/C10H12N2O4/c1-3-16-10(13)7-4-6(2)5-8(9(7)11)12(14)15/h4-5H,3,11H2,1-2H3
• InChI Key： OJOISFDOGDVZLR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)C=C(C=1N)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 98.1Ų

Additional information on Ethyl 2-amino-5-methyl-3-nitrobenzoate

Research Brief on Ethyl 2-amino-5-methyl-3-nitrobenzoate (CAS: 1480722-75-5) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-amino-5-methyl-3-nitrobenzoate (CAS: 1480722-75-5) is a nitroaromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including heterocyclic compounds with potential therapeutic properties. Recent studies have explored its utility in drug discovery, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents.

The structural features of Ethyl 2-amino-5-methyl-3-nitrobenzoate, including the presence of an amino group, a nitro group, and an ester moiety, make it a valuable building block for organic synthesis. Researchers have leveraged its reactivity to construct complex molecular frameworks, such as quinazolines and benzimidazoles, which are prevalent in many FDA-approved drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its role in the synthesis of novel kinase inhibitors, highlighting its potential in targeted cancer therapies.

In addition to its synthetic utility, Ethyl 2-amino-5-methyl-3-nitrobenzoate has been investigated for its direct biological activities. Preliminary in vitro studies suggest that it exhibits moderate antibacterial activity against Gram-positive bacteria, possibly due to the nitro group's ability to disrupt microbial redox processes. Further mechanistic studies are underway to elucidate its mode of action and optimize its efficacy.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have facilitated the characterization and quantification of Ethyl 2-amino-5-methyl-3-nitrobenzoate in complex matrices. These methods are critical for ensuring the purity and quality of the compound in pharmaceutical formulations. A 2024 report in Analytical and Bioanalytical Chemistry detailed a validated HPLC method for its determination in bulk and dosage forms, underscoring its growing importance in drug development.

Despite its promising applications, challenges remain in the large-scale production and environmental impact of Ethyl 2-amino-5-methyl-3-nitrobenzoate. Researchers are exploring green chemistry approaches, such as catalytic hydrogenation, to reduce the nitro group more sustainably. Collaborative efforts between academia and industry are expected to address these challenges and expand the compound's utility in the coming years.

In conclusion, Ethyl 2-amino-5-methyl-3-nitrobenzoate (CAS: 1480722-75-5) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its role as a synthetic intermediate and its emerging biological activities make it a subject of ongoing investigation. Future studies should focus on optimizing its synthetic routes, elucidating its pharmacological mechanisms, and evaluating its safety profile to unlock its full therapeutic potential.